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Compound of Interest

Compound Name: 3-Fluoroaniline

Cat. No.: B1664137

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
emergency procedures for 3-Fluoroaniline. The following protocols and data are compiled to
ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties

3-Fluoroaniline is a combustible liquid that is harmful if swallowed, causes skin irritation, and
can result in serious eye damage.[1][2] It may also cause respiratory irritation.[1][2]
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Property Value Source
CAS Number 372-19-0 [1]
Molecular Formula CeHeFN [1]
Molecular Weight 111.12 g/mol [1]
Appearance Colorl.ess' to yellow to green 3]
clear liquid
Boiling Point 186 °C at 756 mmHg [4]
Density 1.156 g/mL at 25 °C [4]
Flash Point 77 °C (170.6 °F) - closed cup [4]
Refractive Index n20/D 1.542 [4]

Toxicological Data

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. Acute oral
toxicity data is available from studies conducted on rats.

Test Result Species Source

LD50 Oral 436.3 mg/kg Rat [1]

Experimental Protocol Summary: Acute Oral Toxicity
(Based on OECD Guideline 401)

The acute oral toxicity of 3-Fluoroaniline was likely determined using a protocol similar to the
OECD Guideline 401.[5] This method is designed to assess the adverse effects occurring
shortly after oral administration of a single dose.[5]

Methodology:

o Test Animals: Healthy, young adult rats of a single strain are used.
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» Dosage: A single dose of 3-Fluoroaniline is administered to the animals. The substance is
typically dissolved in a suitable vehicle, such as corn oil, if not administered neat.[5] The
volume administered is generally kept low to avoid physical distress to the animals.[5]

o Observation: Animals are observed for a period of at least 14 days.[5] Key observations
include changes in skin and fur, eyes, and mucous membranes, as well as respiratory,
circulatory, autonomic, and central nervous system effects.[5] Body weight is recorded
weekly, and any signs of toxicity, such as tremors, convulsions, salivation, diarrhea, lethargy,
sleep, and coma, are documented.[5]

o Data Analysis: The LD50 value is calculated, which is the statistically derived single dose
that can be expected to cause death in 50% of the animals.[5]

Hazard Identification and GHS Classification

3-Fluoroaniline is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

H318: Causes serious eye

Serious Eye Damage 1

damage
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source:[1][2]

Safety and Handling Protocols

Proper handling of 3-Fluoroaniline is crucial to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks associated with the specific handling procedures
should be conducted to determine the appropriate level of PPE.

Protection Type Specification Source

Tightly fitting safety goggles. A
Eye/Face Protection faceshield (8-inch minimum) is  [1]

also recommended.

Chemical-resistant gloves
(e.g., nitrile rubber). A

Skin Protection complete suit protecting [1]
against chemicals should be

worn.

Use a NIOSH (US) or EN
14387 (EU) approved

Respiratory Protection respirator with appropriate [1]
cartridges if engineering

controls are insufficient.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[5]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[1]
e Do not breathe vapors or mist.[1]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[2]
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Storage Requirements

Proper storage of 3-Fluoroaniline is essential to maintain its stability and prevent hazardous

situations.

Storage Condition

Requirement

Source

General

Store in a cool, dry, and well-

ventilated place.

[2]

Container

Keep the container tightly
closed.

[2]

Incompatibilities

Keep away from acids, acid
chlorides, acid anhydrides,
chloroformates, and strong

oxidizing agents.

[1]

Ignition Sources

Keep away from heat, sparks,
and open flames. Take
measures to prevent the

buildup of electrostatic charge.

[1]

Emergency Procedures

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [1]
respiration. Consult a

physician.

Immediately wash off with
i soap and plenty of water.
Skin Contact ) [1]
Remove contaminated

clothing. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [1]

and consult a physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [1]

Rinse mouth with water.

Consult a physician.

Fire Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

» Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[1]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

o Containment and Cleanup: Contain spillage and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a suitable container for disposal.[1]

Experimental Protocols for Hazard Evaluation

The hazard classifications for 3-Fluoroaniline are based on data from standardized
experimental protocols, such as those developed by the OECD.

Skin Irritation Test (Based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
skin irritation potential of a substance.

Methodology:

o Test System: A multi-layered, differentiated model of the human epidermis is used.[6]
o Application: The test substance is applied topically to the surface of the RhE tissue.[6]
e Incubation: The tissue is incubated for a defined period.

 Viability Assessment: After exposure, the cell viability of the tissue is measured using a
guantitative method, such as the MTT assay.[7] In this assay, viable cells convert the MTT
reagent into a colored formazan product, which is then extracted and measured
spectrophotometrically.[6]

o Classification: A substance is identified as an irritant if it causes a significant reduction in cell
viability below a defined threshold.[7]

Serious Eye Damage Test (Based on OECD Guideline
405)

This test evaluates the potential of a substance to cause serious and potentially irreversible
eye damage.
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Methodology:

Test System: Historically, this test was performed in vivo using albino rabbits. However, a

tiered testing strategy that prioritizes in vitro and ex vivo methods is now recommended.[8]

¢ In Vitro/Ex Vivo Methods: These methods, such as the Bovine Corneal Opacity and
Permeability (BCOP) test or tests using reconstructed human cornea-like epithelium (RhCE),
are used to predict eye corrosion and irritation.

e Procedure (In Vitro RhCE): The test substance is applied to the surface of the RhCE tissue.
After a specific exposure time, the tissue viability is determined using methods like the MTT
assay. A significant decrease in viability indicates the potential for serious eye damage.

o Classification: The substance is classified based on the severity and reversibility of the

observed effects.

Logical Workflow for Safe Chemical Management

The following diagram illustrates the interconnected protocols for ensuring the safe use of 3-
Fluoroaniline.
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Caption: Workflow for Safe Management of 3-Fluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Fluoroaniline: A Comprehensive Technical Guide to
Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664137#3-fluoroaniline-safety-handling-and-
storage-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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